3,3-dimethoxycyclobutan-1-one
Overview
Description
Scientific Research Applications
- DMCB serves as a versatile building block in organic synthesis due to its unique strained four-membered ring structure. Researchers have utilized it to create complex molecules, such as cyclobutane-containing natural products . In medicinal chemistry, DMCB derivatives have shown potential as antitumor agents and anti-inflammatory compounds.
- DMCB undergoes photochemical reactions, including ring-opening processes. These reactions have been harnessed for designing light-responsive materials, such as molecular switches and photochromic compounds. The strained ring system allows for efficient photoinduced transformations .
- Scientists have developed fluorescent probes based on DMCB derivatives. These probes exhibit fluorescence upon specific interactions with analytes (e.g., metal ions, pH changes, or enzyme activity). The design and synthesis of such probes involve optimizing the target molecule, recognition parts, and fluorescent groups .
- DMCB can undergo ring expansion reactions, leading to larger cyclobutane rings or other ring systems. These transformations are valuable for constructing complex molecules. Researchers investigate the regioselectivity and stereochemistry of these reactions .
Organic Synthesis and Medicinal Chemistry
Photochemical Reactions
Fluorescent Probes and Sensors
Cyclobutane Ring Expansion Reactions
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethoxycyclobutan-1-one can be achieved through a multi-step process involving the conversion of a suitable starting material to the desired product.", "Starting Materials": [ "2,2-dimethoxypropane", "cyclobutanone", "sodium hydride", "iodine", "potassium hydroxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Deprotonation of 2,2-dimethoxypropane with sodium hydride in the presence of an aprotic solvent such as tetrahydrofuran (THF) to form the corresponding carbanion.", "Step 2: Reaction of the carbanion with cyclobutanone in the presence of iodine as a catalyst to form the intermediate 3,3-dimethoxycyclobutan-1-ol.", "Step 3: Oxidation of the intermediate with potassium hydroxide and acetic anhydride to form the corresponding ketone.", "Step 4: Purification of the crude product by washing with sulfuric acid, followed by neutralization with sodium bicarbonate and drying over magnesium sulfate.", "Step 5: Isolation of the final product by extraction with ethyl acetate and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
38425-58-0 |
Product Name |
3,3-dimethoxycyclobutan-1-one |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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